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For Researchers, Scientists, and Drug Development Professionals

Abstract

Ammonium trifluoroacetate (C2H4FsNO2) is a salt extensively utilized in organic synthesis,
analytical chemistry, and pharmaceutical sciences.[1] A fundamental physicochemical property
of any compound is its molecular weight, which is crucial for stoichiometric calculations in
chemical reactions, preparation of solutions of specific molarity, and interpretation of mass
spectrometry data. This document provides a detailed guide to the molecular weight of
ammonium trifluoroacetate, its determination, and the atomic weights of its constituent
elements.

Chemical Identity

o Chemical Name: Ammonium trifluoroacetate[2]

e Synonyms: Trifluoroacetic acid ammonium salt[1][3]
e CAS Number: 3336-58-1[1][4]

e Molecular Formula: C2HaF3NO2[2][5][6]

e Linear Formula: CFsCO2NHa4[3][6]
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Molecular Weight Determination

The molecular weight of ammonium trifluoroacetate is calculated by summing the atomic
weights of its constituent atoms. The molecular formula C2H4F3NO:2 indicates that one
molecule of ammonium trifluoroacetate contains:

Two Carbon (C) atoms

Four Hydrogen (H) atoms

Three Fluorine (F) atoms

One Nitrogen (N) atom

Two Oxygen (O) atoms

The accepted molecular weight for ammonium trifluoroacetate is 131.05 g/mol .[1][3][5][6][7]

Data Presentation: Atomic and Molecular Weights

The following tables summarize the quantitative data used to determine the molecular weight of
ammonium trifluoroacetate.

Table 1: Standard Atomic Weights of Constituent Elements

Quantity in Standard Atomic
Element Symbol .

Formula Weight ( g/mol )
Carbon C 2 12.011
Hydrogen H 4 1.008
Fluorine F 3 18.998
Nitrogen N 1 14.007

| Oxygen | O | 2| 15.999 |

Table 2: Calculation of Molecular Weight
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. ] Total Weight
. Atomic Weight ( o
Element Quantity Contribution (
g/mol )

g/mol )
Carbon (C) 2 12.011 24.022
Hydrogen (H) 4 1.008 4.032
Fluorine (F) 3 18.998 56.994
Nitrogen (N) 1 14.007 14.007
Oxygen (O) 2 15.999 31.998

| Total Molecular Weight | | | 131.053 |

Note: The calculated value of 131.053 g/mol is often rounded to 131.05 g/mol for practical
laboratory use.[1][5][7]

Experimental Protocols: Molecular Weight
Verification

While the theoretical molecular weight is calculated from standard atomic weights, it is
experimentally confirmed using techniques such as mass spectrometry.

Protocol: Mass Spectrometry Analysis

Objective: To experimentally verify the molecular weight of ammonium trifluoroacetate.
Methodology:

o Sample Preparation: A dilute solution of ammonium trifluoroacetate is prepared in a
suitable solvent, such as methanol or water.

¢ Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, is used.

« lonization: Electrospray ionization (ESI) is a common technique for this compound. In
negative ion mode, the trifluoroacetate anion ([CFsCOOQO]~) would be detected. In positive ion
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mode, the ammonium cation ([NHa]*) would be observed.

o Mass Analysis: The instrument separates ions based on their mass-to-charge ratio (m/z).

o Data Interpretation: The resulting spectrum is analyzed to identify the peak corresponding to
the exact mass of the molecule or its constituent ions. The monoisotopic mass of
ammonium trifluoroacetate is approximately 131.019413 g/mol .[6]

Visualization of Logical Workflow

The following diagram illustrates the logical process for determining the molecular weight of a
chemical compound.
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Caption: Workflow for Molecular Weight Determination.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Ammonium Trifluoroacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b213048#molecular-weight-of-ammonium-
trifluoroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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